Cas no 224776-14-1 (methyl 3-(pyrimidin-5-yl)prop-2-enoate)

Methyl 3-(pyrimidin-5-yl)prop-2-enoate is a versatile chemical intermediate featuring a pyrimidine ring conjugated with an α,β-unsaturated ester moiety. This structure imparts reactivity suitable for applications in pharmaceutical synthesis, agrochemical development, and materials science. The compound's α,β-unsaturated ester group enables Michael addition and cycloaddition reactions, while the pyrimidine ring offers opportunities for further functionalization. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in multistep synthetic routes. The product is particularly valuable in constructing heterocyclic frameworks, serving as a key precursor for bioactive molecules. High purity grades are available to ensure reproducibility in research and industrial applications.
methyl 3-(pyrimidin-5-yl)prop-2-enoate structure
224776-14-1 structure
Product Name:methyl 3-(pyrimidin-5-yl)prop-2-enoate
CAS No:224776-14-1
MF:C8H8N2O2
MW:164.161321640015
MDL:MFCD08166596
CID:253622
PubChem ID:18470237
Update Time:2025-07-20

methyl 3-(pyrimidin-5-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(5-pyrimidinyl)-, methyl ester
    • METHYL 3-PYRIMIDIN-5-YL-ACRYLATE
    • methyl 3-pyrimidin-5-ylprop-2-enoate
    • methyl 3-(pyrimidin-5-yl)prop-2-enoate
    • Methyl (2E)-3-(5-pyrimidinyl)-2-propenoate
    • AMY24024
    • CS-0246744
    • SCHEMBL7005278
    • 224776-14-1
    • AKOS006287648
    • Z2177030874
    • (E)-methyl 3-(pyrimidin-5-yl)acrylate
    • CS-0369110
    • MFCD08166596
    • Methyl 3-(pyrimidin-5-yl)acrylate
    • (E)-methyl3-(pyrimidin-5-yl)acrylate
    • methyl (E)-3-pyrimidin-5-ylprop-2-enoate
    • AS-30980
    • 866621-24-1
    • A816219
    • XGHMTMQOSKKDGC-NSCUHMNNSA-N
    • METHYL (2E)-3-(PYRIMIDIN-5-YL)PROP-2-ENOATE
    • AKOS023502127
    • EN300-206308
    • EN300-342563
    • MDL: MFCD08166596
    • Inchi: 1S/C8H8N2O2/c1-12-8(11)3-2-7-4-9-6-10-5-7/h2-6H,1H3/b3-2+
    • InChI Key: XGHMTMQOSKKDGC-NSCUHMNNSA-N
    • SMILES: O(C)C(/C=C/C1=CN=CN=C1)=O

Computed Properties

  • Exact Mass: 164.05900
  • Monoisotopic Mass: 164.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.1A^2
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.199
  • Boiling Point: 290.2 °C at 760 mmHg
  • Flash Point: 129.3 °C
  • Refractive Index: 1.567
  • PSA: 52.08000
  • LogP: 0.66280

methyl 3-(pyrimidin-5-yl)prop-2-enoate Pricemore >>

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